Cas no 443736-18-3 (N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide)

• Product Name: N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide
• CAS No: 443736-18-3
• MF: C₁₉H₁₇ClN₂O₃S
• MW: 388.867882490158
• CID: 5853742
• PubChem ID: 1013828
• Update Time: 2025-07-16

N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methoxy-N'-(3-phenylpropanoyl)-1-benzothiophene-2-carbohydrazide
• Benzo[b]thiophene-2-carboxylic acid, 3-chloro-6-methoxy-, 2-(1-oxo-3-phenylpropyl)hydrazide
• F1443-2311
• 3-chloro-6-methoxy-N'-(3-phenylpropanoyl)benzo[b]thiophene-2-carbohydrazide
• N'-(3-CHLORO-6-METHOXY-1-BENZOTHIOPHENE-2-CARBONYL)-3-PHENYLPROPANEHYDRAZIDE
• AN-329/41328685
• AKOS000492291
• 443736-18-3
• N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide

• Inchi： 1S/C19H17ClN2O3S/c1-25-13-8-9-14-15(11-13)26-18(17(14)20)19(24)22-21-16(23)10-7-12-5-3-2-4-6-12/h2-6,8-9,11H,7,10H2,1H3,(H,21,23)(H,22,24)
• InChI Key： DVZYRKLLJOWHPA-UHFFFAOYSA-N
• SMILES： C12=CC(OC)=CC=C1C(Cl)=C(C(NNC(=O)CCC1=CC=CC=C1)=O)S2

Computed Properties

• Exact Mass: 388.0648413g/mol
• Monoisotopic Mass: 388.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 664.7±55.0 °C(Predicted)
• pka: 10.41±0.43(Predicted)

Additional information on N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide

Comprehensive Overview of N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide (CAS No. 443736-18-3)

The compound N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide (CAS No. 443736-18-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiophene core coupled with a phenylpropanehydrazide moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which could lead to breakthroughs in treating various health conditions.

One of the most searched questions related to this compound is: "What are the biological activities of N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide?" Preliminary studies suggest that this molecule exhibits notable interactions with certain protein targets, which could be leveraged in the design of novel therapeutics. The presence of the chloro and methoxy substituents on the benzothiophene ring enhances its binding affinity, making it a promising candidate for further investigation.

In the context of current trends, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The structural features of CAS No. 443736-18-3 align well with these trends, as it offers a scaffold that can be optimized for selectivity and potency. This has led to increased interest from academic and industrial researchers alike, who are exploring its potential in oncology, neurology, and metabolic disorders.

Another frequently asked question is: "How is N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide synthesized?" The synthesis typically involves multi-step organic reactions, starting with the functionalization of the benzothiophene core, followed by coupling with the phenylpropanehydrazide segment. Key steps include chlorination, methoxylation, and hydrazide formation, all of which require precise control of reaction conditions to achieve high yields and purity. Detailed protocols are often published in peer-reviewed journals, catering to the needs of synthetic chemists.

The compound's physicochemical properties are also a hot topic among researchers. With a molecular weight of approximately 388.86 g/mol, N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its stability under various pH conditions and thermal profiles are critical parameters for its potential use in drug delivery systems.

From an SEO perspective, terms like "benzothiophene derivatives", "hydrazide-based compounds", and "CAS 443736-18-3 applications" are highly relevant. These keywords reflect the growing curiosity about this compound's role in modern chemistry and medicine. By addressing these queries, this article aims to provide a comprehensive resource for scientists, students, and industry professionals seeking in-depth information.

In conclusion, N'-(3-chloro-6-methoxy-1-benzothiophene-2-carbonyl)-3-phenylpropanehydrazide represents a fascinating area of research with broad implications. Its structural complexity and potential biological activities make it a valuable subject for ongoing studies. As the scientific community continues to unravel its mysteries, this compound may soon find its place in the next generation of therapeutic agents.